Cas no 128426-70-0 (Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro-)

Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro- structure
128426-70-0 structure
Product name:Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro-
CAS No:128426-70-0
MF:C8H2F5NO5
MW:287.09719991684
CID:1222568
PubChem ID:15023836

Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitro-
    • 3-(difluoromethoxy)-2,4,5-trifluoro-6-nitrobenzoic acid
    • SCHEMBL7804307
    • 128426-70-0
    • DTXSID10567098
    • 3-difluoromethoxy-2,4,5-trifluoro-6-nitrobenzoic acid
    • Inchi: InChI=1S/C8H2F5NO5/c9-2-1(7(15)16)5(14(17)18)3(10)4(11)6(2)19-8(12)13/h8H,(H,15,16)
    • InChI Key: LLEOOHINZYZBQQ-UHFFFAOYSA-N
    • SMILES: C1(=C(C(=C(C(=C1F)OC(F)F)F)F)[N+](=O)[O-])C(=O)O

Computed Properties

  • Exact Mass: 286.98526
  • Monoisotopic Mass: 286.98531297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • PSA: 89.67

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